N-methyl-4-nitro-3-(trifluoromethyl)aniline

• IUPAC Name: N-methyl-4-nitro-3-(trifluoromethyl)aniline
• InChI: InChI=1S/C8H7F3N2O2/c1-12-5-2-3-7(13(14)15)6(4-5)8(9,10)11/h2-4,12H,1H3
• InChI Key: NXHABQRWZILMSD-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=C(C=C1)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C8H7F3N2O2
• Molecular Weight: 220.15 g/mol

Description

N-methyl-4-nitro-3-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C8H7F3N2O2 and its molecular weight is 220.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic Investigations

A spectroscopic investigation of N-methyl-4-nitro-3-(trifluoromethyl)aniline (NTFA) was conducted, focusing on its vibrational, structural, thermodynamic, and electronic properties using Fourier transform infrared (FT-IR) and FT-Raman spectra. The study, which also compared NTFA with similar compounds, highlighted the role of the substituent group on the molecular and electronic properties of the compound. The total dipole moment and first-order hyperpolarizability of NTFA were computed, providing insights into the influence of fluorine, amino, and nitro groups on the geometry and vibrations of benzene (Saravanan, Balachandran, & Viswanathan, 2014).

Application in Chemoselective Hydrogenation

NTFA's relevance in chemoselective hydrogenation processes was explored. Platinum single-atom and pseudo-single-atom structures supported by FeOx were shown to be highly effective for the hydrogenation of substituted nitroarenes, including NTFA, into anilines. This process is significant for manufacturing various chemicals, offering high activity and selectivity (Wei et al., 2014).

Electrophotographic Applications

The compound's derivative, N-(Nitrofluorenylidene)anilines, synthesized through condensation with nitrofluorenones, showed promising properties as electron transport materials in positive charge electrophotography. Specifically, 2-trifluoromethyl derivatives demonstrated high compatibility and stability for electrophotographic applications (Matsui et al., 1993).

Liquid Crystalline Properties

The liquid crystalline properties of derivatives of this compound were studied. Derivatives like 4-octyloxy-N-(4-substituted benzylidene) aniline with 4-trifluoromethyl exhibited stable smectic phases, highlighting the potential of these compounds in the field of liquid crystals (Miyajima et al., 1995).

Synthesis and Applications in Medical Chemistry

This compound and its derivatives have been synthesized and evaluated for various applications. For instance, a study on the synthesis of N-aryl-C-nitroazoles, which includes derivatives of NTFA, investigated their anti-tuberculosis activity, showcasing the compound's potential in medicinal chemistry (Walczak, Gondela, & Suwiński, 2004).